Cas no 6946-54-9 (Hexanoic acid,6-(diethylamino)-6-oxo-, ethyl ester)

• Product Name: Hexanoic acid,6-(diethylamino)-6-oxo-, ethyl ester
• CAS No: 6946-54-9
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 521218
• PubChem ID: 245385
• Update Time: 2025-04-19

Hexanoic acid,6-(diethylamino)-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-(diethylamino)-6-oxo-, ethyl ester
• ethyl 6-(diethylamino)-6-oxohexanoate
• AC1L6FR5
• AC1Q5IED
• Adipinsaeure-aethylester-diaethylamid
• AG-J-32491
• AR-1I9489
• CTK5D0002
• N,N-Diaethyl-adipamidsaeure-aethylester
• N,N-diethyl-adipamic acid ethyl ester
• NSC57334
• 6946-54-9
• DTXSID90288693
• NSC-57334

• Inchi： 1S/C12H23NO3/c1-4-13(5-2)11(14)9-7-8-10-12(15)16-6-3/h4-10H2,1-3H3
• InChI Key： CAFJZYMPWONECK-UHFFFAOYSA-N
• SMILES： O=C(CCCCC(=O)OCC)N(CC)CC

Computed Properties

• Exact Mass: 229.16789
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters